4-(4-Chlorophenyl)picolinic acid
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Overview
Description
4-(4-Chlorophenyl)picolinic acid is a chemical compound with the molecular formula C12H8ClNO2 . It is a derivative of picolinic acid, which is an isomer of nicotinic acid and isonicotinic acid .
Molecular Structure Analysis
The molecular structure of 4-(4-Chlorophenyl)picolinic acid consists of a picolinic acid core with a chlorophenyl group attached at the 4-position . The average mass of the molecule is 233.650 Da .Physical And Chemical Properties Analysis
4-(4-Chlorophenyl)picolinic acid is a solid at room temperature . It has a molecular weight of 233.65 .Scientific Research Applications
Application in Herbicide Development
Specific Scientific Field
The specific scientific field of this application is Agricultural Chemistry , specifically in the development of herbicides .
Summary of the Application
Picolinic acid and picolinate compounds, including 4-(4-Chlorophenyl)picolinic acid, are a remarkable class of synthetic auxin herbicides . Synthetic auxins are a type of herbicide that mimics natural plant hormones, disrupting plant growth and leading to the death of the plant .
Methods of Application or Experimental Procedures
In the research, the structural skeleton of two new picolinate compounds, halauxifen-methyl (ArylexTM active) and florpyrauxifen-benzyl (RinskorTM active), were used as a template . A series of 4-amino-3,5-dicholor-6-(5-aryl-substituted-1-pytazolyl)-2-picolinic acid compounds were designed and synthesized . These compounds were then tested for inhibitory activity against the growth of Arabidopsis thaliana roots .
Results or Outcomes
The results demonstrated that the IC50 value of one compound (V-7) was 45 times lower than that of the halauxifen-methyl commercial herbicide . Molecular docking analyses revealed that compound V-7 docked with the receptor auxin-signaling F-box protein 5 (AFB5) more intensively than picloram . Another compound (V-8) exhibited better post-emergence herbicidal activity than picloram at a dosage of 300 gha −1, and it was also safe for corn, wheat, and sorghum at this dosage .
Safety And Hazards
properties
IUPAC Name |
4-(4-chlorophenyl)pyridine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO2/c13-10-3-1-8(2-4-10)9-5-6-14-11(7-9)12(15)16/h1-7H,(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STMWJUORSCVRKH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=NC=C2)C(=O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10687306 |
Source
|
Record name | 4-(4-Chlorophenyl)pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Chlorophenyl)picolinic acid | |
CAS RN |
1258612-04-2 |
Source
|
Record name | 4-(4-Chlorophenyl)pyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10687306 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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